Cas no 1353980-08-1 (tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate)

• Product Name: tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate
• CAS No: 1353980-08-1
• MF: C₁₇H₂₄ClN₃O₃
• MW: 353.84376335144
• MDL: MFCD21098497
• CID: 2091458
• PubChem ID: 71301857
• Update Time: 2025-06-15

tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate
• tert-butyl N-[[1-(2-chloropyridine-3-carbonyl)piperidin-2-yl]methyl]carbamate
• [1-(2-Chloro-pyridine-3-carbonyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester
• DTXSID601112856
• AKOS024463211
• tert-Butyl((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate
• [1-(2-Chloro-pyridine-3-carbonyl)-piperidin-2-ylmethyl ]-carbamic acid tert-butyl ester
• 1353980-08-1
• TERT-BUTYL N-{[1-(2-CHLOROPYRIDINE-3-CARBONYL)PIPERIDIN-2-YL]METHYL}CARBAMATE
• Carbamic acid, N-[[1-[(2-chloro-3-pyridinyl)carbonyl]-2-piperidinyl]methyl]-, 1,1-dimethylethyl ester
• DB-310564
• G80987

• MDL： MFCD21098497
• Inchi： 1S/C17H24ClN3O3/c1-17(2,3)24-16(23)20-11-12-7-4-5-10-21(12)15(22)13-8-6-9-19-14(13)18/h6,8-9,12H,4-5,7,10-11H2,1-3H3,(H,20,23)
• InChI Key： IGFVLEKXCFNUNC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCCCC1CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 353.1506193g/mol
• Monoisotopic Mass: 353.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate

Introduction to Tert-Butyl ((1-(2-Chloronicotinoyl)piperidin-2-yl)methyl)carbamate (CAS No. 1353980-08-1)

Tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate, with the CAS number 1353980-08-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in academic and industrial settings.

The molecular structure of Tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate is characterized by its intricate arrangement of functional groups, which includes a tert-butyl group, a piperidine ring substituted with a 2-chloronicotinoyl moiety, and a carbamate functional group. This unique configuration contributes to its potential pharmacological properties, particularly in the context of modulating biological pathways associated with neurological and inflammatory disorders.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target central nervous system (CNS) disorders. The 2-chloronicotinoyl moiety in the compound's structure is particularly noteworthy, as it is known to interact with nicotinic acetylcholine receptors (nAChRs). These receptors are widely distributed throughout the body and are implicated in various physiological processes, including cognition, pain perception, and autonomic function. The presence of this moiety suggests that Tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate may exhibit effects on nAChR-mediated signaling, which could be leveraged for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and nicotine dependence.

Furthermore, the carbamate functional group in the molecule can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many pharmacological compounds. This feature enhances the compound's potential to interact with biological targets in a specific and controlled manner. The tert-butyl group, on the other hand, may contribute to the compound's metabolic stability and solubility profile, factors that are critical for its pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of Tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate with various biological targets. These studies have highlighted its potential as a lead compound for further optimization towards therapeutic applications. For instance, virtual screening algorithms have identified this molecule as a candidate for inhibiting enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Such inhibitory activity could make it a valuable asset in the development of anti-inflammatory drugs.

The synthesis of Tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

In addition to its pharmacological potential, Tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate has been investigated for its role in chemical biology studies. Its unique structural features make it an excellent tool for probing receptor-ligand interactions and understanding the mechanisms underlying various diseases. For example, researchers have used this compound to study the role of nAChRs in pain modulation, demonstrating its ability to modulate receptor activity and potentially leading to new strategies for pain management.

The development of novel drug candidates like Tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate is often accompanied by rigorous preclinical testing to assess their safety and efficacy. Initial studies have shown promising results in cell-based assays and animal models, indicating that this compound may have therapeutic potential without significant adverse effects. However, further research is needed to fully elucidate its pharmacological profile and optimize its properties for clinical use.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like Tert-Butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate. By rapidly testing thousands of compounds against various biological targets, researchers can identify promising candidates more efficiently than traditional methods. This approach has been instrumental in uncovering novel therapeutic agents that might have been overlooked otherwise.

The future direction of research on Tert-butyl ((1-(2-chloronicotinoyl)piperidin-2-yl)methyl)carbamate lies in translating preclinical findings into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound towards regulatory approval and eventual patient benefit. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.